2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(2-benzylsulfanylacetyl)amino]-3-(3,5-dichlorophenyl)thiourea
• InChI: InChI=1S/C16H15Cl2N3OS2/c17-12-6-13(18)8-14(7-12)19-16(23)21-20-15(22)10-24-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,20,22)(H2,19,21,23)
• InChI Key: VHWWFEOVLUUVMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NNC(=S)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C16H15Cl2N3OS2
• Molecular Weight: 400.3 g/mol

Description

2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies and has the potential to be used in a variety of research fields.

Mechanism of Action

The mechanism of action of 2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide involves the inhibition of certain enzymes that are involved in various physiological processes. This inhibition leads to a decrease in the activity of these enzymes, which in turn leads to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide are diverse and depend on the specific research field in which the compound is being used. Some of the effects observed in various studies include the inhibition of tumor growth, the modulation of immune response, and the reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide in lab experiments is its high purity and stability. This makes it an ideal compound for use in various research fields. However, one of the limitations of this compound is its relatively high cost, which may limit its use in certain research areas.

Future Directions

There are several future directions for research involving 2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide. These include further studies on the compound's mechanism of action, its potential applications in various diseases, and the development of more cost-effective synthesis methods.
Conclusion:
In conclusion, 2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide is a promising compound that has shown potential for use in various scientific research fields. Its unique mechanism of action and diverse biochemical and physiological effects make it an ideal compound for further research and development.

Synthesis Methods

The synthesis of 2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide involves the reaction between benzylthioacetic acid and 3,5-dichlorophenylhydrazinecarbothioamide in the presence of a suitable reagent. The resulting compound is then purified to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-[(benzylthio)acetyl]-N-(3,5-dichlorophenyl)hydrazinecarbothioamide has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies and has the potential to be used in a variety of research fields.